Cas no 2091054-18-9 (2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-one
• CAS No: 2091054-18-9
• MF: C₆H₄F₂N₂O
• MW: 158.105567932129
• CID: 6141058
• PubChem ID: 131326294
• Update Time: 2025-10-29

2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-one
• EN300-1971713
• 2091054-18-9

• Inchi： 1S/C6H4F2N2O/c7-6(8)5(11)4-1-2-9-3-10-4/h1-3,6H
• InChI Key： IXLPOBHBPIPVON-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CN=CN=1)=O)F

Computed Properties

• Exact Mass: 158.02916908g/mol
• Monoisotopic Mass: 158.02916908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.8Ų

Additional information on 2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-one

2,2-Difluoro-1-(Pyrimidin-4-Yl)Ethan-1-One: A Comprehensive Overview

The compound 2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-one (CAS No. 2091054-18-9) is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique structural properties and potential utility in drug discovery, material science, and chemical synthesis. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with 2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-one.

The molecular structure of 2,2-difluoro-1-(pyrimidin-4-yl)ethan-1-one comprises a pyrimidine ring fused with a ketone group and two fluorine atoms at the 2-position of the ethanone moiety. This arrangement imparts the molecule with distinct electronic and steric properties, making it a valuable component in various chemical reactions and biological assays. The pyrimidine ring is a heterocyclic aromatic system that is commonly found in nucleic acids and other bioactive compounds, underscoring its relevance in pharmacological research.

Recent studies have highlighted the potential of CAS No. 2091054-18-9 as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of kinase inhibitors, which are critical in the treatment of various diseases, including cancer and inflammatory disorders. The presence of fluorine atoms enhances the molecule's lipophilicity and stability, making it an ideal candidate for drug design.

Moreover, 2,2-difluoro-1-(pyrimidin-4-yl)ethanone has been utilized in the construction of advanced materials such as organic semiconductors and optoelectronic devices. Its electronic properties facilitate charge transport mechanisms, which are essential for high-performance electronic components.

From a synthetic perspective, the preparation of CAS No. 2091054-18 involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of applications, CAS No. 2091054 has found utility in analytical chemistry as a chiral resolving agent and in polymer science as a crosslinking agent for creating robust polymer networks.

Recent research has also focused on understanding the environmental fate and toxicity of CAS No. 2091054 to ensure its safe handling and disposal.

In conclusion, CAS No. 2091054 is a versatile compound with promising applications across multiple disciplines.